Cas no 274-80-6 ([1,2,4]Triazolo[4,3-a]pyridine)

• Product Name: [1,2,4]Triazolo[4,3-a]pyridine
• CAS No: 274-80-6
• Molecular Formula: C₆H₅N₃
• Molecular Weight: 119.124
• MDL: MFCD09994416
• CID: 255969
• PubChem ID: 249770

[1,2,4]Triazolo[4,3-a]pyridine Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyridine
• 1,2,4-Triazolo[4,3-a]pyridine
• Pyrido[2,1-c]-1,2,4-triazole
• [1,2,4]Triazolo[4,3-a]pyridin
• < 1,2,4> Triazolo< 4,3-a> pyridin
• 1,2,4-Triazolo< 4,3-a> pyridin
• 1,2,4-triazolo< 4,3-a> pyridine
• 1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• benzoisotriazole
• s-Triazolo[4,3-a]pyridine
• AS-67439
• SCHEMBL206624
• SY031172
• FT-0736644
• 1,2-Diazaindolizine
• AM807034
• 274-80-6
• G266Z5748H
• InChI=1/C6H5N3/c1-2-4-9-5-7-8-6(9)3-1/h1-5
• NSC-68457
• 1,4-Triazolo[4,3-a]pyridine
• AYSYSOQSKKDJJY-UHFFFAOYSA-N
• A876918
• DTXSID70950083
• Pyrido[2,1-c]-s-triazole
• 1,2,3a-Triazaindene
• NSC68457
• I11244
• AKOS006312931
• MFCD09994416
• CS-0088107
• Pyrido[2,2,4-triazole
• (1,2,4)Triazolo(4,3-a)pyridine
• DTXCID001378250
• 1,2,4-Triazolo(4,3-a)pyridine
• STL468852

• MDL： MFCD09994416
• InChIKey： AYSYSOQSKKDJJY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5N3/c1-2-4-9-5-7-8-6(9)3-1/h1-5H
• SMILES： C1=CC2=NN=CN2C=C1

Computed Properties

• Exact Mass: 119.04845
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.048
• Heavy Atom Count: 9
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• LogP: 0.72930
• PSA: 30.19
• Refractive Index: 1.689
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3